(S,S)-Et-DUPHOS-Rh

• IUPAC Name: (1Z,5Z)-cycloocta-1,5-diene;(2S,5S)-1-[2-[(2S,5S)-2,5-diethylphospholan-1-yl]phenyl]-2,5-diethylphospholane;rhodium;tetrafluoroborate
• InChI: InChI=1S/C22H36P2.C8H12.BF4.Rh/c1-5-17-13-14-18(6-2)23(17)21-11-9-10-12-22(21)24-19(7-3)15-16-20(24)8-4;1-2-4-6-8-7-5-3-1;2-1(3,4)5;/h9-12,17-20H,5-8,13-16H2,1-4H3;1-2,7-8H,3-6H2;;/q;;-1;/b;2-1-,8-7-;;/t17-,18-,19-,20-;;;/m0.../s1
• InChI Key: XIOPHSBHVOCZMM-ZCTOJWETSA-N
• Canonical SMILES: [B-](F)(F)(F)F.CCC1CCC(P1C2=CC=CC=C2P3C(CCC3CC)CC)CC.C1CC=CCCC=C1.[Rh]
• Isomeric SMILES: [B-](F)(F)(F)F.CC[C@@H]1P([C@H](CC1)CC)C2=CC=CC=C2P3[C@H](CC[C@@H]3CC)CC.C1/C=C\CC/C=C\C1.[Rh]
• Molecular Formula: C30H48BF4P2Rh-
• DSSTOX Substance ID: DTXSID60451539
• Molecular Weight: 660.4 g/mol
• CAS RN: 213343-64-7

Description

(S,S)-Et-DUPHOS-Rh is an organometallic complex with a rhodium center, specifically an (S,S)-ethyl-2,2'-dipyridyldisulfide rhodium(II) complex. It is a highly useful compound in the field of synthetic organic chemistry and has been used in a variety of applications, ranging from the synthesis of natural products to the development of new pharmaceutical agents. In addition, (S,S)-Et-DUPHOS-Rh has been used in the study of enzyme-catalyzed reactions and in the field of biochemistry.

Scientific Research Applications

• Catalytic Asymmetric Hydrogenation :

  • (S,S)-Et-DUPHOS-Rh has been shown to be effective in the asymmetric hydrogenation of β-substituted α,β,γ,δ-unsaturated amino acids, achieving high regioselectivity and enantioselectivity. This process is significant for the synthesis of β-branched allyl glycine derivatives, with enamide geometry influencing stereoselectivity (Burk et al., 1999).
  • It has been used in the hydrogenation of enamides in conjugated diene systems, establishing a highly efficient method for creating γ,δ-unsaturated amino acids with excellent regio- and enantioselectivity (Burk et al., 1998).

• Synthesis of Specific Compounds :

  • This ligand has been utilized in the Rh-catalyzed asymmetric synthesis of glutarate derivatives, a key intermediate for Pfizer's drug candoxatril. It allowed highly efficient and enantioselective hydrogenation of a unique carboxylate substrate (Burk et al., 1999).
  • It was also pivotal in the concise synthesis of anserine and related compounds, where it played a crucial role in enhancing yield and selectivity (Yamashita et al., 2016).

• Ligand Variations and Efficiency :

  • Variations of Et-DUPHOS-Rh, such as UlluPHOS, a thiophene-based analogue, have been synthesized and employed in hydrogenation reactions, displaying high enantiomeric excesses and faster reaction rates (Benincori et al., 2005).
  • The economic use of these ligands is significant, with studies showing that the use of cationic Rh(DuPHOS) precatalysts has advantages over related complexes in terms of time and cost efficiency (Börner & Heller, 2001).

• Mechanistic Insights and Computational Studies :

  • Large-scale computational modeling has been conducted to understand the reaction pathways and the origin of enantioselection in the hydrogenation of prochiral enamides using (S,S)-Et-DUPHOS-Rh (Feldgus and Landis, 2000).

• Influence on Stereoselectivity :

  • Research has been conducted on the stereoselective hydrogenation of chiral cyclobutyl dehydro-amino acid derivatives, highlighting the crucial role of chiral catalysts like (S,S)-Et-DUPHOS-Rh in achieving high stereoselectivity (Aguado et al., 2001).

Q & A

Q1: What makes (S,S)-Et-DuPHOS-Rh such an effective catalyst for this specific reaction?

A1: (S,S)-Et-DuPHOS-Rh exhibits exceptional catalytic activity and enantioselectivity in the asymmetric hydrogenation of 2-methylenesuccinamic acid, yielding highly enantiomerically enriched 2-methylsuccinamic acid []. This effectiveness stems from the chiral environment created by the (S,S)-Et-DuPHOS ligand around the rhodium metal center. This chiral environment allows the catalyst to preferentially bind to one face of the prochiral substrate, leading to the formation of one enantiomer over the other.